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Compound of Interest

Compound Name: Fmoc-Ala-OH-15N

Cat. No.: B558012 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

specialized chemical reagents like Fmoc-Ala-OH-15N are paramount for ensuring a secure

and compliant laboratory environment. This guide provides detailed, step-by-step procedures

for the proper disposal of Fmoc-Ala-OH-15N, aligning with standard laboratory safety protocols

and regulatory considerations.

I. Chemical Profile and Hazard Assessment
Fmoc-Ala-OH-15N is an isotopically labeled amino acid, crucial for various applications in

peptide synthesis and analysis. While the Safety Data Sheet (SDS) for Fmoc-Ala-OH-15N
indicates that it is not classified as a hazardous substance or mixture under the Globally

Harmonized System (GHS), it is imperative to handle all laboratory chemicals with a high

degree of caution.[1] The ¹⁵N isotope is stable and does not present a radiological hazard.

Compound Attribute Information

Chemical Name N-(9-Fluorenylmethoxycarbonyl)-L-alanine-¹⁵N

CAS Number 117398-49-9[1]

Molecular Formula C₁₈H₁₇¹⁵NO₄[1]

Hazard Classification Not a hazardous substance or mixture[1]

Storage Temperature 2-8°C
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II. Personal Protective Equipment (PPE)
Before handling Fmoc-Ala-OH-15N for disposal, ensure that appropriate personal protective

equipment is worn. This includes, but is not limited to:

Gloves: Nitrile or other chemical-resistant gloves.

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat to protect from spills.

III. Disposal Procedures for Unused or Waste Fmoc-
Ala-OH-15N
The cardinal rule for the disposal of any laboratory chemical is to adhere to local, state, and

federal regulations. Never dispose of chemical waste down the drain or in the regular trash.

Step 1: Waste Identification and Segregation

Solid Waste: Unused or expired Fmoc-Ala-OH-15N should be treated as solid chemical

waste.

Contaminated Materials: Any materials that have come into direct contact with the

compound, such as weighing paper, pipette tips, and contaminated gloves, must also be

disposed of as chemical waste.

Step 2: Containment and Labeling

Original Container: Whenever possible, leave the unused chemical in its original container.

Waste Container: For contaminated solid waste, use a designated, sealable, and clearly

labeled hazardous waste container. The label should include:

The words "Hazardous Waste"

The full chemical name: "Fmoc-Ala-OH-15N"

An approximate amount of the waste.
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Step 3: Storage

Store the sealed waste container in a designated satellite accumulation area within the

laboratory.

This area should be secure, away from general laboratory traffic, and segregated from

incompatible chemicals.

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EH&S) department to schedule a

pickup for the chemical waste.

Follow all institutional protocols for waste manifest and pickup procedures.

IV. Emergency Spill Procedures
In the event of a spill:

Alert Personnel: Immediately notify others in the vicinity.

Don PPE: Ensure you are wearing the appropriate personal protective equipment.

Contain the Spill: For small solid spills, carefully sweep the material to avoid generating dust.

Use an inert absorbent material like vermiculite for any liquid spills.

Collect and Dispose: Place the spilled material and any contaminated cleaning supplies into

the designated hazardous waste container.

Decontaminate: Clean the spill area thoroughly.

V. Experimental Waste Streams
If Fmoc-Ala-OH-15N is used in experiments, the resulting waste streams (e.g., from

deprotection steps in peptide synthesis) must be handled as hazardous waste. These liquid

waste streams should be collected in separate, appropriately labeled containers and disposed

of through your institution's EH&S program.
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Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
Ala-OH-15N.

Start: Fmoc-Ala-OH-15N for Disposal

Unused or Expired Solid?

Contaminated Labware?

No

Collect in Labeled Solid Waste Container

Yes

Liquid Waste Stream?

No Yes

Collect in Labeled Liquid Waste Container

Yes

End: Proper Disposal

No Store in Satellite Accumulation Area

Contact EH&S for Pickup
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Click to download full resolution via product page

Caption: Decision workflow for the disposal of Fmoc-Ala-OH-15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

